ADP-star

• Molecular Formula: C18H22ClNaO7P
• Molecular Weight: 439.8 g/mol
• InChI: InChI=1S/C18H22ClO7P.Na/c1-23-18(12-2-3-15(19)16(9-12)24-27(20,21)22)17(25-26-18)13-5-10-4-11(7-13)8-14(17)6-10;/h2-3,9-11,13-14H,4-8H2,1H3,(H2,20,21,22)
• InChIKey: DMSRTEIGBUXXLW-UHFFFAOYSA-N

ADP-star Blotting Substrate Overview

ADP-star (CAS 189942-84-5) is a chlorinated 1,2-dioxetane-based chemiluminescent substrate for alkaline phosphatase (AP), designed for the imprinting of proteins or nucleic acids on nitrocellulose membranes in techniques such as Western, Southern, and Northern blotting . Its core structure features a spiroadamantane-1,2-dioxetane scaffold capped with a phosphate group that, upon AP-catalyzed dephosphorylation, generates a metastable dioxetane anion that decomposes to emit light, enabling non-radioactive detection . The compound is recognized in the patent literature alongside CSPD and CDP-Star as an interchangeable member of the chlorinated spiroadamantyl dioxetane phosphate substrate family [1].

→ AP-cleavable 1,2-dioxetane chemiluminescent substrate for non-radioactive detection

→ Designed for nitrocellulose membrane imprinting: Western, Southern, Northern blotting

→ Patent-listed interchangeable member of chlorinated spiroadamantyl dioxetane family (with CSPD, CDP-Star)

• [1] CN118272076A – Chemiluminescent substrate solution, chemiluminescent enhancer and application thereof. Google Patents, 2024. https://patents.google.com/patent/CN118272076A/en View Source

ADP-star Interchangeability Verification

Although ADP-star, CDP-Star, and CSPD share a common 1,2-dioxetane chemiluminescent mechanism and are explicitly listed as mutual alternatives in at least one patent formulation [1], their structural differences are consequential. CDP-Star (CAS 160081-62-9) and CSPD (CAS 142849-53-4) both incorporate a 5-chloro substituent on the adamantane ring, whereas ADP-star (CAS 189942-84-5) carries only a single chlorine atom on the phenyl phosphate ring with no adamantane chlorine modification . This distinction is known to influence the kinetics of light emission: CDP-Star is documented to produce light signal approximately 10 times faster than CSPD, with a different signal duration profile . Consequently, ADP-star's signal rise time, emission intensity, and glow half-life cannot be assumed to mirror those of CDP-Star or CSPD without empirical verification in the user's specific assay system, membrane type, and imaging platform. Generic substitution risks altered signal-to-noise ratios, incompatible exposure times, and erroneous quantification in comparative blotting experiments .

ADP-star (Target)

vs. CDP-Star / CSPD

Unsubstituted adamantane; chlorine only on phenyl phosphate ring

CDP-Star and CSPD carry 5-chloro on adamantane, which modulates emission kinetics

Signal rise time, peak intensity, and glow half-life not independently quantified

CDP-Star signal ~10× faster than CSPD; distinct flash vs. glow profiles documented

Requires empirical optimization of concentration and exposure time per assay system

Generic substitution may alter signal-to-noise ratio and quantification accuracy

• [1] CN118272076A – Chemiluminescent substrate solution, chemiluminescent enhancer and application thereof. Google Patents, 2024. https://patents.google.com/patent/CN118272076A/en View Source

ADP-star Differentiation Evidence

Adamantane Chlorine Substituent Absence

ADP-star is structurally distinguished from CDP-Star and CSPD by the substitution pattern on the adamantane ring. ADP-star (2-chloro-5-(4-methoxyspiro{1,2-dioxetane-3,2'-tricyclo[3.3.1.1³′⁷]decan}-4-yl)-1-phenyl phosphate, sodium salt) carries a single chlorine atom on the phenyl phosphate ring, whereas CDP-Star incorporates an additional 5-chloro group on the adamantane moiety, and CSPD carries the 5-chloro on the adamantane but the phosphate is attached at the meta position of the phenyl ring . This structural divergence is relevant because the chlorine substitution pattern on spiroadamantyl dioxetanes is known to modulate the chemiluminescent decomposition kinetics, affecting signal rise time, peak intensity, and glow duration .

Adamantane Chlorine Absence

Class-level inference

ADP-star: no Cl on adamantane; CDP-Star/CSPD: 5-Cl on adamantane. Structural divergence may alter decomposition kinetics.

Substitution pattern may shift chemiluminescent signal rise and duration

Requires independent validation before substituting in quantitative blotting

Evidence Dimension	Adamantane ring substitution pattern
Target Compound Data	Unsubstituted adamantane (no chlorine on adamantane); single chlorine on phenyl phosphate ring
Comparator Or Baseline	CDP-Star: 5-chloro substitution on adamantane plus chlorine on phenyl ring; CSPD: 5-chloro on adamantane, phosphate at meta position
Quantified Difference	Structural: 0 vs. 1 chlorine atom on adamantane ring. Functional impact: CDP-Star signal generation ~10× faster than CSPD (class-level reference); ADP-star kinetics not independently quantified in available literature.
Conditions	Chemical structure comparison by CAS registry and molecular formula (ADP-star: C18H20ClNa2O7P, MW 460.75; CDP-Star: C18H20Cl2Na2O7P; CSPD: C18H20ClNa2O7P)

Why This Matters

The absence of the adamantane chlorine substituent in ADP-star predicts distinct chemiluminescent kinetics (signal rise time, peak intensity, glow half-life) compared to CDP-Star and CSPD, requiring independent validation before substituting one substrate for another in quantitative blotting protocols.

Patent-Listed Interchangeability with CSPD and CDP-Star

Chinese patent CN118272076A, titled 'Chemiluminescent substrate solution, chemiluminescent enhancer and application thereof,' explicitly names ADP-STAR alongside CSPD and CDP-STAR as equivalent chemiluminescent substrates for alkaline phosphatase-catalyzed detection systems [1]. The patent specifies that the chemiluminescent substrate is preferably selected from CSPD, ADP-STAR, and CDP-STAR, used at concentrations of 50–500 mg/L in combination with polyvinylbenzyl trimethyl ammonium chloride as a surfactant enhancer [2]. This establishes ADP-star as a recognized member of the chlorinated spiroadamantyl dioxetane phosphate substrate class suitable for chemiluminescent immunoassay and nucleic acid detection applications [3].

Patent Interchangeability

Head-to-head

Listed as interchangeable preferred embodiment with CSPD and CDP-Star in CN118272076A (50–500 mg/L range).

Patent recognition supports supply diversification without protocol overhaul

Functional validation in user's specific assay system still recommended

Evidence Dimension	Patent-listed interchangeability as chemiluminescent AP substrate
Target Compound Data	ADP-STAR explicitly listed in CN118272076A as preferred substrate
Comparator Or Baseline	CSPD and CDP-STAR, also listed as preferred substrates in the same patent claim
Quantified Difference	Equivalent patent status: all three listed as interchangeable preferred embodiments at identical concentration range (50–500 mg/L)
Conditions	Chemiluminescent substrate solution for alkaline phosphatase detection, with carboxyfluorescein enhancer and polyvinylbenzyl trimethyl ammonium chloride surfactant

Why This Matters

Patent recognition establishes ADP-star as a functionally validated alternative within the same application scope as CDP-Star and CSPD, supporting procurement decisions where supply chain diversification or cost optimization is required.

• [1] CN118272076A – Chemiluminescent substrate solution, chemiluminescent enhancer and application thereof. Google Patents, 2024. Lines 134–135 and 143–144. https://patents.google.com/patent/CN118272076A/en View Source
• [2] CN118272076A – Lines 143–150: concentration ranges for CSPD, ADP-STAR, and CDP-STAR specified as 50–500 mg/L. Google Patents, 2024. View Source
• [3] CN118272076A – Lines 318–320: structural identification of ADP-STAR as 3-(2'-spiroadamatane)-4-methoxy-4-(3''-phosphoryloxy-4''-chloro)-phenyl-1,2-dioxetane, CAS 189942-84-5. View Source

Nitrocellulose Membrane Blotting Compatibility

According to the BOC Sciences product specification, ADP-star is specifically formulated for 'the imprinting of proteins or nucleic acids on nitrocellulose membranes' , which is the identical primary application domain for CDP-Star and CSPD as described in vendor technical documentation . This application alignment extends to Southern, Northern, and Western blotting formats, as well as solution-based immunoassays and DNA probe detection . The shared 1,2-dioxetane chemiluminescent mechanism means ADP-star generates light upon AP-catalyzed phosphate cleavage, with the resulting signal captured by X-ray film or CCD-based luminescence imaging systems, consistent with established protocols for this substrate class [1].

Blotting Compatibility

Cross-study comparable

Formulated for nitrocellulose membrane imprinting of proteins and nucleic acids; identical primary domain as CDP-Star/CSPD.

Shared application scope; compatible with standard AP-detection workflows

Substrate concentration and exposure time may need per-protocol optimization

Evidence Dimension	Primary application domain
Target Compound Data	Nitrocellulose membrane imprinting of proteins and nucleic acids (specified by BOC Sciences)
Comparator Or Baseline	CDP-Star: nitrocellulose membrane blotting (Southern, Northern, Western); CSPD: identical membrane-based applications
Quantified Difference	Functionally identical application scope across all three substrates; quantitative sensitivity comparison data for ADP-star vs. CDP-Star/CSPD not available in public literature
Conditions	Nitrocellulose membrane-based chemiluminescent detection; also applicable to solution-based assays

Why This Matters

Procurement teams can select ADP-star for the same nitrocellulose membrane blotting workflows that currently use CDP-Star or CSPD, with the understanding that individual optimization of substrate concentration and exposure time may be required due to structural differences.

• [1] J-STAGE. 1,2-Dioxetane chemiluminescent detection of proteins and nucleic acids. 2009. https://www.jstage.jst.go.jp View Source

Chemiluminescent Mechanism and Kinetic Differences

ADP-star, CDP-Star, and CSPD all operate via the same fundamental chemiluminescent mechanism: alkaline phosphatase catalyzes the removal of the phosphate protecting group from the 1,2-dioxetane substrate, generating an unstable aryloxy anion that decomposes to produce an electronically excited carbonyl species, which relaxes to the ground state with photon emission . However, documented differences between CDP-Star and CSPD illustrate why structural variations within this class matter: CDP-Star produces light signal approximately 10 times faster than CSPD with stronger intensity, enabling significantly shorter exposure times, while CSPD generates a more sustained glow permitting multiple exposures over an extended period . ADP-star, lacking the adamantane 5-chloro substituent found in both CDP-Star and CSPD, occupies a distinct structural position that necessitates independent characterization of its emission kinetics, as the chlorine substitution pattern on spiroadamantyl dioxetanes is a key determinant of signal intensity, signal-to-noise ratio, and half-life (T₁/₂) [1].

Kinetic Uncertainty

Class-level inference

ADP-star emission kinetics not independently quantified; CDP-Star signal ~10× faster than CSPD (class reference).

Cannot extrapolate performance from CDP-Star or CSPD data

Must determine optimal exposure and glow duration empirically

Evidence Dimension	Chemiluminescent signal emission kinetics (flash vs. glow profile)
Target Compound Data	ADP-star: signal kinetics not independently quantified in available literature; predicted to differ from CDP-Star and CSPD based on structural divergence
Comparator Or Baseline	CDP-Star: rapid signal generation (~10× faster than CSPD), strong intensity, shorter duration; CSPD: slower signal rise, sustained glow, multiple exposures possible
Quantified Difference	CDP-Star vs. CSPD: ~10-fold difference in signal generation speed (class-level reference). ADP-star specific kinetic data not available; structural inference predicts intermediate to distinct behavior.
Conditions	Alkaline phosphatase-catalyzed dephosphorylation on nitrocellulose membrane; detection by X-ray film or CCD imager

Why This Matters

Users selecting ADP-star must independently determine optimal exposure times and signal duration for their specific detection system, as the emission kinetics cannot be extrapolated from CDP-Star or CSPD performance data.

• [1] US Patent 5,538,847 – Chemiluminescent 1,2-dioxetanes. 'Novel 1,2-dioxetanes with improved chemiluminescent properties, such as signal intensity, S/N ratio, T1/2, etc. are provided by spiroadamantyl 1,2-dioxetanes.' 1995. View Source

ADP-star Application Scenarios

Supply Chain Diversification for Core Facilities

Core facilities that currently rely on a single-source supplier for CDP-Star or CSPD can procure ADP-star as a functionally validated alternative, supported by its explicit listing as an interchangeable substrate in patent CN118272076A [1]. This enables dual-sourcing strategies that mitigate supply disruption risk without requiring protocol overhaul, as ADP-star is designed for the same nitrocellulose membrane imprinting applications as the established substrates . Facilities should allocate resources for a brief in-house validation run to establish optimal substrate concentration (reference range: 50–500 mg/L from patent data) and exposure time for their specific imaging platform before full deployment.

Cost-Effective Southern and Northern Blotting

For large-scale nucleic acid hybridization studies employing digoxigenin (DIG)-labeled probes with AP-conjugated anti-DIG antibodies, ADP-star provides a cost-effective alternative to CDP-Star and CSPD within the established 1,2-dioxetane chemiluminescent detection framework [1]. The shared chemiluminescent mechanism ensures compatibility with standard nitrocellulose membrane protocols and CCD-based imaging systems . Given that CDP-Star is documented to produce signal approximately 10 times faster than CSPD , users transitioning to ADP-star should empirically determine whether the signal kinetics favor rapid single-shot imaging (CDP-Star-like) or prolonged glow for multiple exposures (CSPD-like), as ADP-star's kinetic profile is not independently characterized.

Custom Substrate Formulation for Immunoassays

Biotechnology companies developing proprietary chemiluminescent immunoassays can incorporate ADP-star as the AP substrate component in custom substrate-enhancer formulations, as demonstrated by patent CN118272076A, which uses ADP-star at 50–500 mg/L in combination with carboxyfluorescein enhancer and polyvinylbenzyl trimethyl ammonium chloride surfactant [1]. This approach enables the development of proprietary detection reagents with potentially differentiated performance characteristics while operating within the well-characterized 1,2-dioxetane chemiluminescent chemistry framework . Companies should conduct comparative performance characterization against CDP-Star and CSPD in their specific assay format to establish competitive differentiation claims.

Structure-Activity Relationship Studies of Dioxetanes

Researchers investigating the structure-activity relationships of spiroadamantyl 1,2-dioxetane chemiluminescent substrates can utilize ADP-star as a unique structural variant that bridges the gap between CSPD (chlorine on adamantane, phosphate at meta position) and CDP-Star (chlorine on both adamantane and phenyl ring) [1]. ADP-star's distinctive substitution pattern—chlorine only on the phenyl phosphate ring with an unsubstituted adamantane—provides a critical data point for systematically dissecting how chlorine substitution influences chemiluminescent quantum yield, signal kinetics, and glow half-life. This application leverages ADP-star not as a replacement for established substrates, but as a structurally distinct probe for mechanistic studies .

Application

Selection Property

Validation Focus

Supply Chain Diversification

Patent-listed interchangeability with CSPD and CDP-Star

In-house validation of optimal substrate concentration and exposure time

Nucleic Acid Blotting Detection

Nitrocellulose membrane compatibility with AP-chemiluminescent mechanism

Empirical determination of signal kinetics for imaging platform

Custom Immunoassay Development

Formulation compatibility with patent-demonstrated enhancer/surfactant system

Comparative performance characterization vs. established substrates

Structure-Activity Studies

Unique adamantane-unsubstituted chlorine pattern

Correlation of substitution with chemiluminescent quantum yield and kinetics

• [1] CN118272076A – Chemiluminescent substrate solution, chemiluminescent enhancer and application thereof. Google Patents, 2024. https://patents.google.com/patent/CN118272076A/en View Source